Cas no 769-69-7 (4,1-Benzothiazepine)
4,1-Benzothiazepine structure
Product Name:4,1-Benzothiazepine
CAS No:769-69-7
MF:C9H7NS
MW:161.223580598831
CID:4180761
PubChem ID:23290975
Update Time:2025-04-24
4,1-Benzothiazepine Chemical and Physical Properties
Names and Identifiers
-
- 4,1-Benzothiazepine
- DTXSID101315746
- SCHEMBL5934901
- 769-69-7
-
- Inchi: 1S/C9H7NS/c1-2-4-9-8(3-1)7-11-6-5-10-9/h1-7H
- InChI Key: IIFAAUCAJOOMJH-UHFFFAOYSA-N
- SMILES: S1C=CN=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 161.02992040g/mol
- Monoisotopic Mass: 161.02992040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 37.7Ų
4,1-Benzothiazepine Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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